Cas no 47377-16-2 (Benzenesulfonic acid,4-tetradecyl-)
47377-16-2 structure
Product Name:Benzenesulfonic acid,4-tetradecyl-
CAS No:47377-16-2
MF:C20H34O3S
MW:354.547165393829
CID:329156
PubChem ID:34219
Update Time:2025-04-19
Benzenesulfonic acid,4-tetradecyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-tetradecyl-
- 4-tetradecylbenzenesulfonic acid
- 4-tetradecylbenzenesulphonic acid
- SR-01000944514
- IIMOXQJFSQSOMN-UHFFFAOYSA-N
- Q27283751
- MA1C9KHK69
- Benzenesulfonic acid, 4-tetradecyl-
- BENZENESULFONIC ACID, 4-TETRADECYL- P-
- 47377-16-2
- SR-01000944514-1
- EINECS 256-311-9
- DTXSID1068489
- P-TETRADECYLBENZENESULFONIC ACID
- NS00031683
- UNII-MA1C9KHK69
- SCHEMBL2733171
-
- Inchi: 1S/C20H34O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-17-20(18-16-19)24(21,22)23/h15-18H,2-14H2,1H3,(H,21,22,23)
- InChI Key: IIMOXQJFSQSOMN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)CCCCCCCCCCCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 354.222866
- Monoisotopic Mass: 354.222866
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 62.8
Experimental Properties
- Density: 1.033
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.505
Benzenesulfonic acid,4-tetradecyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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